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Compound of Interest

Compound Name: Basic green 4

Cat. No.: B1143878 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Basic Green 4, more commonly known as Malachite Green, is a triarylmethane cationic dye.[1]

While widely utilized in the textile and aquaculture industries for dyeing and as an antimicrobial

agent, it also serves as a pH indicator with two distinct transition ranges.[2][3][4] Its vibrant

color changes are due to structural alterations in response to varying hydrogen ion

concentrations.[1][3] These notes provide detailed information on its properties, effective pH

ranges, and protocols for its use in a laboratory setting.

Chemical and Physical Properties

Basic Green 4 (Chloride Salt) is a green crystalline powder with a metallic luster.[5] It is soluble

in water and ethanol, producing blue-green solutions.[4] The intense green color of the cationic

form is due to a strong absorption band at approximately 621 nm.[1][6]
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Property Value

Synonyms Malachite Green, Victoria Green, C.I. 42000[4]

CAS Number 569-64-2 (Chloride Salt)[1]

Molecular Formula C₂₃H₂₅ClN₂

Molecular Weight 364.91 g/mol

pKa 6.9[3][7]

Maximum Absorbance (λmax) ~621 nm[1][6]

pH Indicator Properties and Effective Range
Basic Green 4 exhibits two useful pH transition ranges, making it suitable for indicating highly

acidic or highly alkaline conditions.

Mechanism of Color Change The pH-dependent color change of Basic Green 4 is a result of

its molecular structure transitioning between different ionic and neutral states. In strongly acidic

solutions, the molecule is dicationic and appears yellow. As the pH increases, it becomes a

monocationic species, which is responsible for its characteristic green color. In strongly basic

conditions, it converts to a colorless carbinol (pseudobase) form.[1][3]

Quantitative Data Summary

The following table summarizes the effective pH ranges and corresponding color transitions for

Basic Green 4.

pH Transition Range Color Change Solution State

0.0 - 2.0 Yellow → Green[3][8][9] Strongly Acidic

11.6 - 14.0 Green → Colorless[3][8][9] Strongly Alkaline

Note: The precise transition points can vary slightly depending on the solvent and temperature.

Diagrams
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Logical Relationship: pH-Dependent Forms of Basic Green 4
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Caption: pH-induced equilibrium shifts of Basic Green 4.

Experimental Workflow: pH Determination Using Basic Green 4
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Caption: Workflow for estimating solution pH.

Experimental Protocols
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Protocol 1: Preparation of a 0.1% (w/v) Basic Green 4 Indicator Solution

Objective: To prepare a stock solution of Basic Green 4 for use as a pH indicator.

Materials:

Basic Green 4 (Malachite Green) powder

Ethanol (95% or greater) or Deionized Water

Volumetric flask (100 mL)

Analytical balance

Spatula and weighing paper

Storage bottle (amber glass recommended)

Procedure:

Accurately weigh 0.1 g of Basic Green 4 powder using an analytical balance.

Transfer the powder to a 100 mL volumetric flask.

Add approximately 50 mL of the chosen solvent (ethanol or deionized water) to the flask.

Note: Ethanol provides better solubility.

Swirl the flask gently to dissolve the dye completely. A magnetic stirrer can be used for

efficient mixing.

Once the dye is fully dissolved, add the solvent to the 100 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a labeled amber glass bottle for storage. Store at room temperature

away from direct light.

Protocol 2: General Procedure for pH Determination
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Objective: To determine if a sample solution is strongly acidic or strongly alkaline.

Materials:

Prepared 0.1% Basic Green 4 indicator solution

Test sample (in a clear container, e.g., test tube or beaker)

Dropper or pipette

pH reference chart for Basic Green 4

Procedure:

Place a small volume of the sample solution into a clear test vessel.

Using a clean dropper, add 1-2 drops of the 0.1% Basic Green 4 indicator solution to the

sample.

Gently swirl the vessel to mix the contents.

Observe the resulting color immediately.

Interpret the Results:

Yellow Color: Indicates a strongly acidic solution, with a pH of approximately 0.2 or lower.

[1]

Green/Blue-Green Color: Indicates the solution's pH is between approximately 2.0 and

11.6.[8]

Colorless: Indicates a strongly alkaline solution, with a pH of approximately 14.0.[8]

Applications and Limitations
Other Applications: Beyond its use as a pH indicator, Basic Green 4 is employed for:

Dyeing silk, wool, cotton, leather, and paper.[4]
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As a biological stain in histology and microbiology.[8]

Quantification of phosphates in laboratory settings.[6]

As a topical antiseptic and bactericide in aquaculture to treat fungal infections on fish eggs.

[1][6]

Limitations and Safety Considerations:

Toxicity: Basic Green 4 exhibits significant cytotoxicity and is considered a carcinogen in

mammalian cells.[6] It is banned for use in aquaculture in many countries, including the

United States, for food-related applications.[1]

Narrow Ranges: It is only effective for determining pH at the extremes of the scale (very

acidic or very basic) and does not provide information for the intermediate pH range.

Safety Precautions: Due to its toxicity, appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat, must be worn when handling the

compound. All work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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